
2,4-Dimethyl-3-heptanone physical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,4-Dimethyl-3-heptanone

Cat. No.: B091281 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,4-Dimethyl-3-heptanone

Introduction
2,4-Dimethyl-3-heptanone (CAS No. 18641-71-9) is a branched-chain aliphatic ketone. As a

volatile organic compound, its physical and chemical characteristics are of significant interest in

various fields, including flavor and fragrance chemistry, as well as in the study of volatile

components in natural products like tea infusions.[1][2] This guide provides a detailed overview

of its core physical properties, spectral information, and safety protocols, synthesized for

researchers, scientists, and professionals in drug development and chemical analysis.

Chemical Identity and Structure
A clear understanding of a compound begins with its fundamental identifiers and molecular

structure.

IUPAC Name: 2,4-dimethylheptan-3-one[3][4]

Synonyms: 2-Amyl isopropyl ketone, 2,4-Dimethylheptan-3-one, 2-Pentyl isopropyl ketone[1]

CAS Number: 18641-71-9[1][2][4][5]

Molecular Formula: C₉H₁₈O[1][2][3][4][5]

Molecular Weight: 142.24 g/mol [1][2][3]
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The structure consists of a seven-carbon heptane backbone with a carbonyl group at the third

position and methyl groups at the second and fourth positions.

Caption: 2D structure of 2,4-Dimethyl-3-heptanone.

Core Physical Properties
The physical state and behavior of 2,4-Dimethyl-3-heptanone under various conditions are

summarized below. These properties are critical for its handling, storage, and application in

experimental settings.

Property Value Source(s)

Appearance Colourless oil [1][6]

Boiling Point 170 °C [1][6]

Density 0.812 g/mL [1][5][6]

Flash Point 44 °C (111 °F) [1][6]

Solubility

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol.[1][6] Insoluble in

water.[7]

Stability Volatile [1][6]

Spectroscopic Data
Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical

compound.

Infrared (IR) Spectroscopy: The National Institute of Standards and Technology (NIST)

provides a reference gas-phase IR spectrum for 2,4-Dimethyl-3-heptanone, which is

essential for structural verification.[4] The spectrum will prominently feature a strong

absorption band characteristic of a ketone's carbonyl (C=O) group, typically in the range of

1705-1725 cm⁻¹.
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Mass Spectrometry (MS): GC-MS data are available, which provide information on the

molecule's fragmentation pattern upon electron ionization, aiding in its identification in

complex mixtures.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectral data have been

recorded and are available through public databases, allowing for the detailed structural

elucidation of the molecule by analyzing the chemical shifts and coupling constants of its

protons.[3]

Safety, Handling, and Storage
Proper handling and storage are paramount to ensure laboratory safety. 2,4-Dimethyl-3-
heptanone is a flammable liquid and requires specific precautions.

GHS Hazard Classification:

Pictograms: (Flammable)

Signal Word: Warning[1][3]

Hazard Statements:

H226: Flammable liquid and vapour.[1][7]

H319: Causes serious eye irritation.[3]

Precautionary Statements (selected):

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[7]

P233: Keep container tightly closed.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]
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Storage: The compound should be stored in a well-ventilated place, kept cool, and away from

ignition sources.[7] Recommended storage temperature is between 2-8°C.[1][6]

Experimental Protocols: Determination of Physical
Properties
While specific experimental reports for this compound are not detailed in the provided search

results, standard methodologies are employed to determine its key physical properties.

Protocol 1: Boiling Point Determination by Distillation
This protocol describes the standard atmospheric distillation method to verify the boiling point

of a liquid sample.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass

joints are properly sealed.

Sample Preparation: Place a sample of 2,4-Dimethyl-3-heptanone and a few boiling chips

into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which the liquid boils and a steady stream of

condensate is collected in the receiving flask. This temperature is the boiling point.

Validation: The observed temperature should be corrected for atmospheric pressure if it

deviates significantly from standard pressure (760 mmHg).
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Workflow: Boiling Point Determination

Assemble Distillation Apparatus

Add Sample & Boiling Chips to Flask

Apply Gentle Heat

Observe & Record Temperature of First Distillate

Correct for Atmospheric Pressure

Final Boiling Point

Click to download full resolution via product page

Caption: Standard workflow for boiling point determination.

Protocol 2: Density Measurement using a Pycnometer
This method provides a highly accurate determination of a liquid's density.

Methodology:

Calibration: Weigh a clean, dry pycnometer (a flask of known volume). Record this mass

(m₁).
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Water Measurement: Fill the pycnometer with deionized water of a known temperature and

weigh it again (m₂). Calculate the volume of the pycnometer using the density of water at

that temperature.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2,4-Dimethyl-3-
heptanone and weigh it (m₃).

Calculation: The density (ρ) is calculated using the formula: ρ = (m₃ - m₁) / Volume.

Applications and Research Interest
The primary noted application for 2,4-Dimethyl-3-heptanone is as a reference compound in

analytical chemistry. Specifically, it has been used in the characterization of key differential

volatile components in different grades of Dianhong Congou tea infusions.[1][2] Its presence or

absence can be an indicator of quality or specific processing methods in natural products.

Conclusion
2,4-Dimethyl-3-heptanone is a well-characterized flammable liquid with established physical

properties and spectral data. Its primary utility lies in analytical chemistry as a standard for

identifying volatile compounds in complex matrices. Adherence to strict safety protocols is

essential when handling this compound due to its flammability and potential as an eye irritant.

The standardized methods for determining its physical properties underscore the foundational

experimental work required in chemical research.

References
Stenutz, R. (n.d.). 2,4-dimethyl-3-heptanone.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 29178, 2,4-Dimethyl-3-heptanone.
NIST. (n.d.). 3-Heptanone, 2,4-dimethyl-. In NIST Chemistry WebBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b091281?utm_src=pdf-body
https://www.benchchem.com/product/b091281?utm_src=pdf-body
https://www.benchchem.com/product/b091281?utm_src=pdf-body
https://www.chemicalbook.com/price-india/2-4-dimethyl-3-heptanone.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9221716.htm
https://www.benchchem.com/product/b091281?utm_src=pdf-body
https://www.benchchem.com/product/b091281?utm_src=pdf-body
https://www.benchchem.com/product/b091281?utm_src=pdf-body
https://www.benchchem.com/product/b091281?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 2,4-DIMETHYL-3-HEPTANONE price,buy 2,4-DIMETHYL-3-HEPTANONE - chemicalbook
[chemicalbook.com]

2. 2,4-DIMETHYL-3-HEPTANONE | 18641-71-9 [m.chemicalbook.com]

3. 2,4-Dimethyl-3-heptanone | C9H18O | CID 29178 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 3-Heptanone, 2,4-dimethyl- [webbook.nist.gov]

5. 2,4-dimethyl-3-heptanone [stenutz.eu]

6. 18641-71-9 CAS MSDS (2,4-DIMETHYL-3-HEPTANONE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

7. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [2,4-Dimethyl-3-heptanone physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091281#2-4-dimethyl-3-heptanone-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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